Cas no 110664-42-1 (Medratriene)

• Product name: Medratriene
• CAS No: 110664-42-1
• MF: C₂₂H₂₈O₃
• MW: 340.455926895142
• CID: 4556461

Medratriene Chemical and Physical Properties

Names and Identifiers

• BCP23628
• 6alpha-Methyl-17-hydroxypregna-1,4,9(11)-triene-3,20-dione
• Medratriene

• Inchi： 1S/C22H28O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h5-6,8,12-13,16,18,25H,7,9-11H2,1-4H3/t13-,16+,18-,20+,21-,22-/m0/s1
• InChI Key： VQYVJYDEJCXHGR-JRMUFCLDSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 340.20384475 g/mol
• Monoisotopic Mass: 340.20384475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4
• Molecular Weight: 340.5

Additional information on Medratriene

Medratriene (CAS No. 110664-42-1): A Comprehensive Overview of Its Applications and Recent Research Findings

Medratriene, chemically identified by the CAS number 110664-42-1, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, with its unique molecular structure, exhibits a range of potential applications that span from therapeutic interventions to industrial processes. The increasing interest in Medratriene is driven by its promising biological activities and the growing body of research that highlights its multifaceted roles.

The molecular structure of Medratriene, characterized by its specific functional groups and stereochemistry, contributes to its distinct pharmacological properties. These properties make it a valuable candidate for further exploration in drug development. Recent studies have begun to unravel the mechanisms by which Medratriene interacts with biological targets, providing insights into its potential therapeutic benefits.

In the realm of pharmaceutical research, Medratriene has been studied for its potential role in modulating various biological pathways. One of the most notable areas of interest is its interaction with cytokine pathways, which are crucial in regulating immune responses. Preliminary findings suggest that Medratriene may have immunomodulatory effects, making it a promising candidate for treating inflammatory disorders and autoimmune diseases.

Additionally, Medratriene has shown promise in preclinical studies as a potential treatment for neurological disorders. Research indicates that it may interact with neurotransmitter systems, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability of Medratriene to cross the blood-brain barrier is a significant advantage, as it allows for targeted action within the central nervous system.

The industrial applications of Medratriene are also noteworthy. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. This has implications for the development of new materials and chemicals that could have applications in various industries, including pharmaceuticals and agriculture.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Medratriene. These improvements have not only reduced costs but also enhanced the purity of the compound, making it more suitable for high-value applications. The development of novel synthetic routes has opened up new possibilities for exploring the full potential of Medratriene.

The safety profile of Medratriene is another area that has been extensively studied. Preliminary toxicology studies have shown that it exhibits low toxicity at typical exposure levels. This makes it a relatively safe compound for both therapeutic and industrial use. However, further studies are needed to fully understand its long-term effects and any potential side interactions with other substances.

In conclusion, Medratriene (CAS No. 110664-42-1) is a compound with a wide range of potential applications. Its unique chemical properties and promising biological activities make it a valuable asset in pharmaceutical research and industrial chemistry. As more research unfolds, the full potential of Medratriene is likely to become even more apparent, leading to new breakthroughs and innovations across multiple fields.